Cas no 951886-21-8 (4-Chloro-3'-fluoro-4'-methylbenzophenone)

• Product Name: 4-Chloro-3'-fluoro-4'-methylbenzophenone
• CAS No: 951886-21-8
• MF: C₁₄H₁₀ClFO
• MW: 248.680006504059
• CID: 4722099
• Update Time: 2025-05-20

4-Chloro-3'-fluoro-4'-methylbenzophenone Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-3'-FLUORO-4'-METHYLBENZOPHENONE
• (4-Chlorophenyl)(3-fluoro-4-methylphenyl)methanone
• XSIVZXLALDIFMI-UHFFFAOYSA-N
• BC1642737
• 4-Chloro-3'-fluoro-4'-methylbenzophenone

• Inchi： 1S/C14H10ClFO/c1-9-2-3-11(8-13(9)16)14(17)10-4-6-12(15)7-5-10/h2-8H,1H3
• InChI Key： XSIVZXLALDIFMI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=CC(C)=C(C=1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 273
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 4-Chloro-3'-fluoro-4'-methylbenzophenone

Introduction to 4-Chloro-3'-fluoro-4'-methylbenzophenone (CAS No. 951886-21-8) and Its Applications in Modern Chemical Research

4-Chloro-3'-fluoro-4'-methylbenzophenone, identified by the chemical compound code CAS No. 951886-21-8, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the benzophenone class, characterized by a benzene ring fused with another phenyl ring, and it features both chloro and fluoro substituents, along with a methyl group, which contribute to its unique chemical properties and reactivity. The structural configuration of this molecule makes it a valuable intermediate in synthetic chemistry, particularly in the development of novel active ingredients for various applications.

The presence of the chloro group at the 4-position and the fluoro group at the 3'-position enhances the electrophilic nature of the benzophenone core, making it an excellent candidate for further functionalization. Additionally, the methyl group at the 4'-position influences the electronic distribution across the molecule, affecting its solubility, stability, and interaction with biological targets. These structural features have been extensively studied in recent years, leading to innovative applications in drug discovery and material science.

In recent years, 4-Chloro-3'-fluoro-4'-methylbenzophenone has been explored as a key intermediate in the synthesis of biologically active compounds. Its versatility allows for modifications at multiple sites, enabling chemists to tailor its properties for specific purposes. For instance, researchers have utilized this compound in the development of novel photoinitiators for polymerization processes, where its ability to absorb UV light efficiently makes it highly effective. The fluoro substitution also imparts hydrophobicity, which is beneficial in designing drug molecules that require better membrane permeability.

One of the most compelling aspects of 4-Chloro-3'-fluoro-4'-methylbenzophenone is its role in medicinal chemistry. The combination of chloro and fluoro groups has been shown to enhance binding affinity to biological targets, making it a valuable scaffold for drug design. Recent studies have demonstrated its utility in developing small-molecule inhibitors targeting enzymes involved in metabolic pathways. These inhibitors have shown promise in preclinical trials for treating conditions such as diabetes and hyperlipidemia. The methyl group further contributes to steric hindrance, optimizing binding interactions with proteins.

The agrochemical industry has also benefited from the use of 4-Chloro-3'-fluoro-4'-methylbenzophenone as a precursor in synthesizing advanced pesticides and herbicides. Its structural motifs are incorporated into molecules designed to interact specifically with biological pathways in pests, offering higher efficacy with lower environmental impact compared to traditional compounds. The chloro and fluoro substituents play a crucial role in enhancing the bioactivity and stability of these agrochemicals, ensuring prolonged effectiveness in field conditions.

From a synthetic chemistry perspective, 4-Chloro-3'-fluoro-4'-methylbenzophenone serves as a versatile building block for constructing more complex molecules. Its reactivity allows for nucleophilic substitution reactions at both the chloro and fluoro positions, enabling the introduction of diverse functional groups. This flexibility has been exploited in multi-step syntheses leading to complex natural products and drug candidates. The ability to modify this core structure has opened new avenues for innovation in organic synthesis.

The development of new analytical techniques has further enhanced our understanding of 4-Chloro-3'-fluoro-4'-methylbenzophenone's properties. Advanced spectroscopic methods such as NMR spectroscopy and mass spectrometry have provided detailed insights into its molecular structure and dynamics. These techniques have been instrumental in characterizing intermediates and products during synthetic processes, ensuring high purity and yield. Additionally, computational chemistry tools have been employed to predict reaction outcomes and optimize synthetic routes.

The future prospects of 4-Chloro-3'-fluoro-4'-methylbenzophenone are promising, with ongoing research focusing on expanding its applications into emerging fields such as nanotechnology and materials science. Its unique electronic properties make it an attractive candidate for developing organic semiconductors and optoelectronic materials. Furthermore, its role in sustainable chemistry is being explored, with efforts aimed at reducing waste and improving efficiency in synthetic processes.

In conclusion,4-Chloro-3'-fluoro-4'-methylbenzophenone (CAS No. 951886-21-8) is a multifaceted compound with significant potential across multiple industries. Its structural features enable diverse applications ranging from pharmaceuticals to agrochemicals and advanced materials. As research continues to uncover new possibilities，this molecule is poised to play an increasingly important role in driving innovation forward.